Cas no 897473-33-5 (6-bromo-2-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole)

6-Bromo-2-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with a bromo group at the 6-position and a 4-(4-methoxybenzoyl)piperazinyl moiety at the 2-position. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for kinase inhibitors or receptor modulators. The bromo substituent enhances reactivity for further functionalization, while the methoxybenzoyl-piperazine group may contribute to binding affinity and selectivity. Its well-defined synthetic route and stability under standard conditions make it a practical intermediate for targeted drug discovery. The compound’s physicochemical properties suggest suitability for solubility and bioavailability optimization in lead development.
6-bromo-2-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole structure
897473-33-5 structure
Product Name:6-bromo-2-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole
CAS No:897473-33-5
MF:C19H18BrN3O2S
MW:432.334122180939
CID:5480924
Update Time:2025-11-01

6-bromo-2-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • [4-(6-bromo-1,3-benzothiazol-2-yl)piperazin-1-yl]-(4-methoxyphenyl)methanone
    • Methanone, [4-(6-bromo-2-benzothiazolyl)-1-piperazinyl](4-methoxyphenyl)-
    • 6-bromo-2-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole
    • Inchi: 1S/C19H18BrN3O2S/c1-25-15-5-2-13(3-6-15)18(24)22-8-10-23(11-9-22)19-21-16-7-4-14(20)12-17(16)26-19/h2-7,12H,8-11H2,1H3
    • InChI Key: XVEYIYMBRUHARZ-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C2=NC3=CC=C(Br)C=C3S2)CC1)(C1=CC=C(OC)C=C1)=O

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F2609-0900-3mg
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F2609-0900-4mg
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6-bromo-2-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole Related Literature

Additional information on 6-bromo-2-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole

Introduction to 6-Bromo-2,4-(4-Methoxybenzoyl)piperazin-1-yl-1,3-Benzothiazole (CAS No. 897473-33-5)

6-Bromo-2,4-(4-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897473-33-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated benzothiazole core and a piperazine moiety functionalized with a 4-methoxybenzoyl group. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The brominated benzothiazole scaffold is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the bromine atom in the benzothiazole ring can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability. Additionally, the piperazine moiety, which is a common structural element in many pharmaceuticals, can enhance the compound's ability to interact with specific biological targets, such as receptors and enzymes.

Recent research has highlighted the potential of 6-bromo-2,4-(4-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits potent inhibitory activity against various kinases, which are key enzymes involved in cell signaling pathways. Kinase inhibitors are a class of drugs that have shown promise in treating a wide range of diseases, including cancer and inflammatory disorders.

In particular, 6-bromo-2,4-(4-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole has been found to selectively inhibit certain kinases that are overexpressed in cancer cells. This selective inhibition can lead to reduced cell proliferation and increased apoptosis in tumor cells, making it a promising candidate for cancer therapy. Preclinical studies have demonstrated that this compound can effectively suppress the growth of various cancer cell lines in vitro and in vivo models.

Beyond its anticancer properties, 6-bromo-2,4-(4-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole has also shown potential in treating inflammatory diseases. Inflammatory conditions are characterized by excessive activation of immune cells and the production of pro-inflammatory cytokines. The ability of this compound to modulate kinase activity can help reduce inflammation by inhibiting the signaling pathways that drive immune cell activation.

The pharmacokinetic properties of 6-bromo-2,4-(4-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole have been extensively studied to optimize its therapeutic potential. Research has focused on improving its solubility and bioavailability through various chemical modifications and formulation strategies. These efforts have led to the development of more stable and effective drug candidates that can be administered orally or intravenously.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-bromo-2,4-(4-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. Further clinical studies are needed to fully assess its potential as a treatment for cancer and inflammatory diseases.

In conclusion, 6-bromo-2,4-(4-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897473-33-5) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and potent biological activities make it a valuable lead compound for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine.

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